Cas no 672945-89-0 (2-Pyridinamine, 5-(2-fluorophenoxy)-)

2-Pyridinamine, 5-(2-fluorophenoxy)- is a fluorinated pyridine derivative characterized by the presence of a 2-fluorophenoxy substituent at the 5-position of the pyridine ring. This compound is of interest in medicinal and agrochemical research due to its potential as a building block for bioactive molecules. The fluorine atom enhances lipophilicity and metabolic stability, while the pyridinamine core offers versatility for further functionalization. Its structural features make it a valuable intermediate in the synthesis of pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. The compound is typically handled under controlled conditions due to its reactive amine group.
2-Pyridinamine, 5-(2-fluorophenoxy)- structure
672945-89-0 structure
Product Name:2-Pyridinamine, 5-(2-fluorophenoxy)-
CAS No:672945-89-0
MF:C11H9FN2O
MW:204.200365781784
MDL:MFCD11135776
CID:4129507
Update Time:2025-10-29

2-Pyridinamine, 5-(2-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinamine, 5-(2-fluorophenoxy)-
    • MDL: MFCD11135776
    • Inchi: 1S/C11H9FN2O/c12-9-3-1-2-4-10(9)15-8-5-6-11(13)14-7-8/h1-7H,(H2,13,14)
    • InChI Key: CLLPVZFLZDKYOW-UHFFFAOYSA-N
    • SMILES: C1(N)=NC=C(OC2=CC=CC=C2F)C=C1

2-Pyridinamine, 5-(2-fluorophenoxy)- Pricemore >>

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Additional information on 2-Pyridinamine, 5-(2-fluorophenoxy)-

2-Pyridinamine, 5-(2-fluorophenoxy) (CAS No. 672945-89-0): A Comprehensive Overview

2-Pyridinamine, 5-(2-fluorophenoxy), also known by its CAS registry number 672945-89-0, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridinamines, which are derivatives of pyridine with an amino group attached to the ring. The presence of the 2-fluorophenoxy substituent at the 5-position of the pyridine ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-Pyridinamine, 5-(2-fluorophenoxy) typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only enhance the efficiency of production but also align with the growing demand for sustainable chemical manufacturing practices.

The structural features of this compound make it highly versatile. The pyridine ring provides a rigid framework, while the amino group and fluoro-substituted phenoxy group introduce functional groups that can participate in various chemical reactions. This makes 2-Pyridinamine, 5-(2-fluorophenoxy) a promising candidate for applications in drug discovery, agrochemicals, and advanced materials. For example, its ability to act as a ligand in metal complexes has been explored in recent studies, highlighting its potential in catalysis and coordination chemistry.

In terms of biological activity, preliminary studies suggest that 2-Pyridinamine, 5-(2-fluorophenoxy) exhibits moderate inhibitory effects on certain enzymes, making it a potential lead compound for therapeutic development. Researchers have also investigated its pharmacokinetic properties, which are crucial for determining its suitability as a drug candidate. These studies underscore the importance of understanding the relationship between molecular structure and biological activity.

The electronic properties of this compound have been extensively studied using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the fluoro-substituted phenoxy group significantly influences the electron distribution within the molecule. This insight is valuable for designing molecules with tailored electronic characteristics for specific applications.

In conclusion, 2-Pyridinamine, 5-(2-fluorophenoxy) (CAS No. 672945-89-0) is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for further research in organic synthesis, materials science, and pharmacology. As new studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing various fields of science and technology.

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